Cas no 1092277-60-5 (3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a heterocyclic compound featuring a spirocyclic core structure, which imparts unique steric and electronic properties. The presence of a 4-chlorobenzyl substituent enhances its potential as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) disorders or antimicrobial applications. Its rigid spiro[4.5]decane scaffold contributes to improved metabolic stability and binding selectivity. The compound’s diketopiperazine-like moiety may facilitate interactions with biological targets, making it valuable for medicinal chemistry research. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for further functionalization, it serves as a versatile building block in drug discovery and development.
3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione structure
1092277-60-5 structure
Product Name:3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
CAS No:1092277-60-5
MF:C14H16ClN3O2
MW:293.748742103577
CID:5738343
PubChem ID:33751533
Update Time:2025-06-10

3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • AKOS012144158
    • SCHEMBL3248953
    • 3-(4-chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • 3-[(4-chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • A910029
    • 1092277-60-5
    • 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-[(4-chlorophenyl)methyl]-
    • 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • Inchi: 1S/C14H16ClN3O2/c15-11-3-1-10(2-4-11)9-18-12(19)14(17-13(18)20)5-7-16-8-6-14/h1-4,16H,5-9H2,(H,17,20)
    • InChI Key: MSHMFIFMOKUPHN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C(NC2(C1=O)CCNCC2)=O

Computed Properties

  • Exact Mass: 293.0931045g/mol
  • Monoisotopic Mass: 293.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • pka: 9.06±0.20(Predicted)

3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM204794-5g
3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1092277-60-5 97%
5g
$524 2021-08-04
Chemenu
CM204794-10g
3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1092277-60-5 97%
10g
$790 2021-08-04
Chemenu
CM204794-1g
3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1092277-60-5 97%
1g
$198 2023-11-25
Chemenu
CM204794-5g
3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1092277-60-5 97%
5g
$554 2023-11-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620537-5g
3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]Decane-2,4-dione
1092277-60-5 98%
5g
¥8133.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620537-10g
3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]Decane-2,4-dione
1092277-60-5 98%
10g
¥11402.00 2024-08-09

3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Related Literature

Additional information on 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1092277-60-5)

3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, with the CAS number 1092277-60-5, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the 4-chlorobenzyl group and the triazaspiro framework endows this molecule with a high degree of structural rigidity and chemical diversity.

The synthesis of 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multi-step processes, including the formation of the spirocyclic core and the introduction of the 4-chlorobenzyl substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has shown promising results in various pharmacological studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione exhibited potent inhibitory activity against a specific kinase known to play a critical role in the progression of colorectal cancer. The researchers found that this compound not only inhibited the kinase but also induced apoptosis in cancer cells, suggesting its potential as a lead compound for further drug development.

Beyond its anti-cancer properties, 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has also been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings indicate that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

In addition to its therapeutic applications, 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific biological targets makes it valuable for probing cellular pathways and understanding disease mechanisms at a molecular level.

The structural versatility of 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione also opens up opportunities for derivative synthesis and structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity and improve its pharmacological properties.

In conclusion, 3-(4-Chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1092277-60-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted and new insights are gained, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.